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Cat. No.: B7821460 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Itraconazole is a critical component of laboratory safety and environmental responsibility.

Disposal must adhere to local, state, and federal regulations to mitigate potential environmental

contamination and ensure workplace safety.[1][2][3][4]

Hazard Identification and Handling Precautions
Itraconazole is classified as harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation.[1][3][4] Therefore, appropriate personal protective equipment

(PPE), including gloves, protective clothing, and eye/face protection, should be worn when

handling this compound.[1][2][3] Work should be conducted in a well-ventilated area to avoid

the inhalation of dust or fumes.[1][2][3][4]

General Disposal Guidelines
Unused Itraconazole and contaminated materials should be disposed of through an approved

waste disposal plant or an appropriate treatment and disposal facility in accordance with

applicable laws and regulations.[1][2] It is crucial to prevent the release of Itraconazole into the

environment.[1]

For unused or expired Itraconazole in a laboratory setting, the following step-by-step procedure

should be followed:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b7821460?utm_src=pdf-interest
https://www.echemi.com/sds/itraconazole-pd20161129170814456.html
https://www.fishersci.com/store/msds?partNumber=AC452870050&productDescription=ITRACONAZOLE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-17514/Itraconazole-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-2EH4-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDYwMTh8YXBwbGljYXRpb24vcGRmfGFHUmpMMmhoWXk4NU1qSTRNams1TWpBMk5qZzJMMU5FUWw4eVJVZzBYMFJGWDBWT0xuQmtaZ3wxNDk3NzNhMWIwODkzYTk5OGQ3NmE0ZjU3YmFjOWEwN2UyNTFlZGFhYTU2Y2RjOTFmNzlmOGQ1MjlhNzQwZjFk
https://www.echemi.com/sds/itraconazole-pd20161129170814456.html
https://file.medchemexpress.com/batch_PDF/HY-17514/Itraconazole-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-2EH4-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDYwMTh8YXBwbGljYXRpb24vcGRmfGFHUmpMMmhoWXk4NU1qSTRNams1TWpBMk5qZzJMMU5FUWw4eVJVZzBYMFJGWDBWT0xuQmtaZ3wxNDk3NzNhMWIwODkzYTk5OGQ3NmE0ZjU3YmFjOWEwN2UyNTFlZGFhYTU2Y2RjOTFmNzlmOGQ1MjlhNzQwZjFk
https://www.echemi.com/sds/itraconazole-pd20161129170814456.html
https://www.fishersci.com/store/msds?partNumber=AC452870050&productDescription=ITRACONAZOLE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-17514/Itraconazole-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/itraconazole-pd20161129170814456.html
https://www.fishersci.com/store/msds?partNumber=AC452870050&productDescription=ITRACONAZOLE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-17514/Itraconazole-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-2EH4-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDYwMTh8YXBwbGljYXRpb24vcGRmfGFHUmpMMmhoWXk4NU1qSTRNams1TWpBMk5qZzJMMU5FUWw4eVJVZzBYMFJGWDBWT0xuQmtaZ3wxNDk3NzNhMWIwODkzYTk5OGQ3NmE0ZjU3YmFjOWEwN2UyNTFlZGFhYTU2Y2RjOTFmNzlmOGQ1MjlhNzQwZjFk
https://www.echemi.com/sds/itraconazole-pd20161129170814456.html
https://www.fishersci.com/store/msds?partNumber=AC452870050&productDescription=ITRACONAZOLE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/itraconazole-pd20161129170814456.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Consult Local Regulations: Before initiating any disposal procedures, consult your

institution's Environmental Health and Safety (EHS) department and review local, state, and

federal regulations regarding pharmaceutical waste.[5][6][7]

Segregation of Waste: Segregate Itraconazole waste from other laboratory waste streams.

This includes unused pure compounds, contaminated labware (e.g., vials, spatulas, weighing

paper), and contaminated PPE.

Containerization: Place the Itraconazole waste into a clearly labeled, sealed, and appropriate

waste container. The container should be suitable for hazardous chemical waste.

Waste Manifest: Complete a hazardous waste manifest if required by your institution or local

regulations. This document tracks the waste from its point of origin to its final disposal.[7]

Arrange for Pickup: Contact your institution's EHS department or a licensed hazardous

waste disposal contractor to arrange for the pickup and disposal of the Itraconazole waste.

Spill and Accidental Release Measures
In the event of a spill, the following procedures should be implemented:

Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Avoid dust

formation and breathing vapors, mist, or gas.[1][2][3]

Containment: Prevent further leakage or spillage if it is safe to do so.[1]

Cleanup: For solid spills, carefully sweep or vacuum the material and place it into a suitable

container for disposal. Avoid generating dust. For liquid spills, absorb with an inert material

(e.g., sand, diatomite, universal binders) and place in a sealed container for disposal.[3]

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol.[3]

Disposal: Dispose of all contaminated materials as hazardous waste according to the

procedures outlined above.[3]

Disposal of Empty Containers
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Empty containers that held Itraconazole should be handled as follows:

Decontamination: Triple rinse the container with a suitable solvent. The rinsate should be

collected and disposed of as hazardous waste.

Disposal: Once decontaminated, the empty container can typically be disposed of as regular

trash, provided all labels are removed or defaced to prevent misuse.[8][9] However, always

confirm this with your local EHS guidelines.

Household Disposal of Unused Itraconazole (for
informational purposes)
While not the primary focus for this audience, it is useful to be aware of the recommended

disposal procedures for household settings, as they differ significantly from laboratory

protocols. The FDA recommends the following for disposing of unused medicines at home if a

drug take-back program is not available:

Remove the medicine from its original container.

Mix the medicine (do not crush tablets or capsules) with an unappealing substance such as

dirt, cat litter, or used coffee grounds.[8][9][10]

Place the mixture in a sealed plastic bag.[8][9][10]

Throw the container in your household trash.[8]

Scratch out all personal information on the prescription label of the empty container to make

it unreadable.[8][9]

It is important to note that flushing of unused medications is generally not recommended unless

specified by the FDA's flush list, due to the potential for environmental contamination.[9][10][11]

Logical Workflow for Itraconazole Disposal in a
Laboratory
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Caption: Logical workflow for the proper disposal of Itraconazole in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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